Cas no 59886-02-1 (N~7~-butyl-3-pentofuranosyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine-5,7-diamine)

• Product name: N~7~-butyl-3-pentofuranosyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine-5,7-diamine
• CAS No: 59886-02-1
• MF: C₁₃H₂₁N₇O₄
• MW: 339.3503
• CID: 950814
• PubChem ID: 315081

N~7~-butyl-3-pentofuranosyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine-5,7-diamine Chemical and Physical Properties

Names and Identifiers

• N~7~-butyl-3-pentofuranosyl-3H-[1,2,3]triazolo[4,5-d]pyrimidine-5,7-diamine
• 2-[5-amino-7-(butylamino)triazolo[4,5-d]pyrimidin-3-yl]-5-(hydroxymethyl)oxolane-3,4-diol
• 59886-02-1
• NSC238118
• NSC-238118
• DTXSID80311101

• Inchi： InChI=1S/C13H21N7O4/c1-2-3-4-15-10-7-11(17-13(14)16-10)20(19-18-7)12-9(23)8(22)6(5-21)24-12/h6,8-9,12,21-23H,2-5H2,1H3,(H3,14,15,16,17)
• InChI Key： ZICIOLCOCFEQSE-UHFFFAOYSA-N
• SMILES： CCCCNC1=C2C(=NC(=N1)N)N(N=N2)C3C(C(C(O3)CO)O)O

Computed Properties

• Exact Mass: 339.166
• Monoisotopic Mass: 339.166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 165Ų

Experimental Properties

• Density: 1.83
• Boiling Point: 749.1°C at 760 mmHg
• Flash Point: 406.8°C
• Refractive Index: 1.808
• PSA: 164.46000
• LogP: -0.71880